5-Bromo-1-hydroxy-6-oxopyridine-3-carboxylic acid

• IUPAC Name: 5-bromo-1-hydroxy-6-oxopyridine-3-carboxylic acid
• InChI: InChI=1S/C6H4BrNO4/c7-4-1-3(6(10)11)2-8(12)5(4)9/h1-2,12H,(H,10,11)
• InChI Key: ROZYOIPXBRIAOS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)N(C=C1C(=O)O)O)Br
• Molecular Formula: C6H4BrNO4
• Molecular Weight: 234.00 g/mol
• CAS No.: 2287343-14-8

Description

5-Bromo-1-hydroxy-6-oxopyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C6H4BrNO4 and its molecular weight is 234.005. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Chemistry and Framework Construction

One significant application of derivatives similar to 5-bromo-1-hydroxy-6-oxopyridine-3-carboxylic acid is in the synthesis of lanthanide-organic frameworks. A study by Liu et al. (2009) describes the hydrothermal reaction of 6-hydroxypyridine-3-carboxylic acid with lanthanides and oxalic acid, leading to novel coordination polymeric networks. These networks exhibit three-dimensional architectures and are constructed from lanthanide ions bridged by oxalate anions and 1-hydro-6-oxopyridine-3-carboxylate bridges. Such materials are of interest for their potential applications in magnetic materials and as catalysts in various chemical reactions Liu et al., 2009.

Synthetic Methodologies

The synthesis of complex molecules often requires intermediates like this compound. Hirokawa et al. (2000) describe an efficient synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, a compound that shares some structural similarities with the compound . Their methodology highlights the potential of halogenated pyridine carboxylic acids in the synthesis of biologically active molecules, particularly as intermediates in the development of drugs targeting dopamine and serotonin receptors Hirokawa et al., 2000.

Pharmaceutical Research

In pharmaceutical research, derivatives of pyridine carboxylic acids serve as key intermediates. Wang et al. (2010) synthesized a series of 6-substituted pyrrolo[2,3-d]pyrimidine antifolate inhibitors showcasing the versatility of such compounds in drug development. These inhibitors selectively target folate receptors and the proton-coupled folate transporter, demonstrating potent antitumor activity. This underscores the potential utility of compounds related to this compound in the synthesis of therapeutics Wang et al., 2010.